3-(Triphenylsilyl)-1-propanol

• Molecular Formula: C21H22OSi
• Molecular Weight: 318.5 g/mol
• IUPAC Name: 3-triphenylsilylpropan-1-ol
• InChI: InChI=1S/C21H22OSi/c22-17-10-18-23(19-11-4-1-5-12-19,20-13-6-2-7-14-20)21-15-8-3-9-16-21/h1-9,11-16,22H,10,17-18H2
• InChI Key: OPYYUOMMCPNTJO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)[Si](CCCO)(C2=CC=CC=C2)C3=CC=CC=C3

Description

3-(Triphenylsilyl)-1-propanol is a useful research compound. Its molecular formula is C21H22OSi and its molecular weight is 318.5 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

The above-mentioned compounds (G-1), (G-2) and (G-3) are prepared by hydrolyzing an adduct (C) of commercially available triphenylsilane (A) and allyl acetate (B) with an alkali to obtain 3-hydroxypropyltriphenylsilane (D) and reacting this compound (D) with acryloyl chloride (E), methacryloyl chloride (E-2) or allyl chloroformate (E-3) in the presence of a dehydrochlorinating agent such as pyridine or triethylamine. ##STR5##

Synthesis routes and methods II

Procedure details

32.9 g (91.4 mmol) of compound (C) was added to a 1 N solution of sodium carbonate in ethanol and the mixture was heated at 70° to 80° C. for 3 h to conduct the hydrolysis. 27.7 g (87.1 mmol) of 3-hydroxypropyltriphenylsilane (D) was thus obtained (yield: 95.4%). 250 ml of dry benzene was placed in a flask after replacing air in the flask with a dry inert gas (argon). 5.0 g (15.7 mmol) of compound (D) and 1.9 g of triethylamine were dissolved therein. 50 ml of a solution of 1.6 g (17.7 mmol) of acryloyl chloride in benzene was added slowly thereto. After the completion of the addition, the mixture was stirred at room temperature for 6 h. The reaction solution was washed with a 0.5 N hydrochloric acid, water, a 1 N sodium carbonate solution and water successively and then dried over magnesium sulfate. Benzene was distilled off and the residue was purified according to column chromatography (silica gel/benzene) to obtain 5.1 g (13.7 mmol) of 3-acryloyloxypropyltriphenylsilane in the form of white crystals (yield: 87.3%).